Cas no 2287286-15-9 (2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• CAS No: 2287286-15-9
• MF: C₈H₈IN₃O
• MW: 289.073093414307
• CID: 5986043
• PubChem ID: 165980120
• Update Time: 2025-05-25

2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• 2287286-15-9
• EN300-6749869

• Inchi： 1S/C8H8IN3O/c9-6-1-2-7-8(5-6)12(3-4-13)11-10-7/h1-2,5,13H,3-4H2
• InChI Key： BMJPERGEEGCXIX-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(CCO)N=N2

Computed Properties

• Exact Mass: 288.97121g/mol
• Monoisotopic Mass: 288.97121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287286-15-9)

2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287286-15-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique benzotriazole core and iodo substitution, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure combines a 1,2,3-benzotriazole moiety with an ethanol side chain, making it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is partly driven by its potential applications in photodynamic therapy and fluorescence labeling. Recent studies have highlighted the role of benzotriazole derivatives in developing bioimaging probes, a hot topic in modern biomedical research. With the rise of personalized medicine, compounds like this are increasingly sought after for their ability to interact with biological systems in a targeted manner. Researchers are particularly intrigued by its iodine atom, which can facilitate further functionalization through cross-coupling reactions, a technique widely used in drug discovery.

From a synthetic chemistry perspective, CAS No. 2287286-15-9 offers several advantages. Its benzotriazole ring system is known for stability under various reaction conditions, while the hydroxyethyl group provides a handle for further modifications. This dual functionality makes it a popular choice for constructing heterocyclic compounds, a class of molecules that dominate current pharmaceutical pipelines. The compound's molecular weight (291.09 g/mol) and moderate polarity make it suitable for various chromatographic purification techniques, addressing a common challenge in organic synthesis workflows.

The compound's relevance extends to material science applications, particularly in the development of organic electronic materials. The benzotriazole unit is recognized for its electron-accepting properties, which are crucial for designing organic semiconductors and photovoltaic materials. As renewable energy technologies advance, researchers are examining how iodo-substituted benzotriazoles like this compound can contribute to more efficient light-harvesting systems. This intersection of chemistry and energy science represents one of the most dynamic areas of contemporary research.

Quality control and characterization of 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly employed to verify purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. The compound's UV-Vis absorption profile, influenced by its iodo-benzotriazole chromophore, makes it particularly suitable for spectroscopic analysis. These characterization methods align with current Good Manufacturing Practice (GMP) standards, ensuring the compound meets the rigorous requirements of pharmaceutical development.

In the context of green chemistry initiatives, synthetic routes to CAS No. 2287286-15-9 are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and atom-economical processes for its production, responding to the growing demand for sustainable chemical synthesis. The compound's potential as a precursor for biodegradable materials further enhances its appeal in an era increasingly focused on environmental responsibility in chemical manufacturing.

Storage and handling recommendations for 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol emphasize protection from light and moisture, typical for iodoaromatic compounds. Its stability under inert atmospheres and at controlled temperatures makes it suitable for long-term storage, an important consideration for research laboratories maintaining chemical inventories. These practical aspects are frequently searched by synthetic chemists and laboratory managers working with similar compounds.

The commercial availability of 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol from specialized chemical suppliers has increased in recent years, reflecting its growing importance in research. Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services. This accessibility supports its expanding use across multiple disciplines, from academic research to industrial applications in the life sciences sector.

Future research directions for CAS No. 2287286-15-9 may explore its potential in click chemistry applications, given the reactivity of its functional groups. The compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions could open new possibilities in bioconjugation strategies. Such developments would align with current trends in chemical biology and therapeutic agent development, areas experiencing rapid growth and substantial research investment.

In summary, 2-(6-iodo-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol represents a multifaceted compound with significant potential across scientific disciplines. Its unique structural features, combined with growing applications in cutting-edge research areas, ensure its continued relevance in the chemical sciences. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly important role in addressing contemporary challenges in healthcare, energy, and materials innovation.